Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

8-Bromooctanoic acid in poly(biphenylene
alkylene) polymers

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Application Notes and Protocols for 8-
Bromooctanoic Acid

Chemical Profile and Properties

8-Bromooctanoic acid is a halogenated fatty acid that serves as a versatile building block in organic
synthesis and materials science. Its structure, featuring a bromine atom at the terminal carbon of an eight-
carbon chain, makes it particularly valuable for chain extension and polymer functionalization through

various coupling reactions [1] [2].
The table below summarizes the key physicochemical properties of 8-Bromooctaneic acid:

Table 1: Physicochemical properties of 8-Bromooctanoic acid

Property Value/Specification Reference
CAS Number 17696-11-6 [1] [2] [3]
Molecular Formula CsH1sBrO2 [1][3]
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Property Value/Specification Reference
Molecular Weight 223.11 g/mol [3]
Assay (Purity) >97% [1]
Melting Point 35-37 °C [1]
Boiling Point 147-150 °C at 2 mmHg [1]

Experimental Protocols

Protocol 1: Synthesis of 8-Mercaptooctanoic Acid from 8-
Bromooctanoic Acid

This protocol describes the conversion of 8-Bromeooctanoic acid to 8-mercaptooctanoic acid, a key

intermediate in the biosynthesis of lipoic acid and for creating thiol-functionalized surfaces or polymers [1].

Materials:

¢ 8-Bromooctanoic acid (1.0 eq)

e Thiourea (1.1 eq)

e Sodium hydroxide (NaOH, 2.5 eq)

e Hydrochloric acid (HCI) for acidification
e Ethanol or methanol as solvent

Procedure:

e Thiourea Complex Formation: Dissolve 8-Bromooctanoic acid (e.g., 10 g, 44.8 mmol) in absolute
ethanol (100 mL) in a round-bottom flask equipped with a reflux condenser. Add thiourea (3.75 g, 49.3
mmol) and heat the mixture under reflux for 4-6 hours. The formation of an isothiouronium salt is
expected.

e Hydrolysis to Thiol: Cool the reaction mixture to room temperature. Add an aqueous NaOH solution
(2.5 M, 45 mL) carefully and reflux for an additional 2 hours to hydrolyze the salt.

¢ Acidification and Isolation: Cool the mixture and carefully acidify to pH ~2-3 using concentrated
HCI, which will release the free thiol. Extract the product using dichloromethane (3 x 50 mL).
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e Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure. The crude 8-mercaptooctanoic acid can be purified by
recrystallization or column chromatography.

Protocol 2: Conjugation with Oligonucleotides (TFOs)

This method outlines how 8-Bromooctanoic acid can be used as a crosslinker to attach triple helix-forming

oligonucleotides (TFOs) to various inhibitors or reporter molecules [1].

Materials:

e 8-Bromooctanoic acid

e Amino-modified oligonucleotide (TFO)

¢ N,N'-Dicyclohexylcarbodiimide (DCC) or other coupling reagents

¢ Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)
e Purification columns or HPLC system

Procedure:

e Activation: Activate the carboxylic acid group of 8-Bromooctanoic acid by dissolving it in anhydrous
DMF and adding DCC (1.1 eq). Stir the mixture at 0°C for 30 minutes, then at room temperature for 1-
2 hours. Precipitated dicyclohexylurea (DCU) can be removed by filtration.

e Conjugation: Add the activated acid solution dropwise to a solution of the amino-modified TFO in an
appropriate buffer (e.g., 0.1 M carbonate buffer, pH 9.0). Maintain the reaction pH between 8.5 and
9.5.

¢ Reaction Monitoring: Allow the reaction to proceed for 12-24 hours at 4°C with gentle stirring.
Monitor the conjugation efficiency by analytical HPLC.

¢ Purification: Purify the conjugate using reversed-phase HPLC or size-exclusion chromatography to
separate the modified oligonucleotide from unreacted starting materials.

Graphviz Workflow Diagrams

Synthetic Pathway for 8-Bromooctanoic Acid Derivatives

The following DOT code generates a flowchart visualizing the two primary synthetic applications of 8-

Bromooctanoic acid as described in the protocols.
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Diagram 1: Synthetic pathways for 8-Bromooctanoic acid derivatives.

Polymer Functionalization Workflow

While specific details for poly(biphenylene alkylene) polymers are unavailable, this generic DOT code
illustrates a potential polymer modification workflow using 8-Bromeoctaneic acid as a functionalization

agent.

Polymer Backbone
(e.g., Poly(biphenylene alkylene))

Modified Properties:
- - Enhanced Solubility
y - Bioactivity
Facilitates - Self-Assembly

Coupling Catalyst
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Diagram 2: Conceptual polymer functionalization workflow.

Safety and Handling

8-Bromooctanoic acid is classified as a dangerous good and requires careful handling [3]. It causes severe
skin burns and eye damage [1]. Personal protective equipment (PPE) including eyesields, faceshields, and
gloves is essential. Use type P3 (EN 143) respirator cartridges when there is a risk of aerosol formation [1].

For transportation, it is classified as a combustible corrosive hazardous material (Storage Class Code 8A)

[1].

Supplier Information and Pricing

Table 2: Commercial availability of 8-Bromooctanoic acid

Supplier Catalog Number Quantity Price (USD) Lead Time

Sigma-Aldrich 257583 Not specified  Not specified Not specified
Santa Cruz Biotechnology sc-207197 10g $290.00 Not specified
Santa Cruz Biotechnology sc-207197A 5049 $540.00 Not specified
Santa Cruz Biotechnology sc-207197B 100 g $800.00 Not specified
Shandong Ranhang Chemical Not specified Not specified Not specified Not specified

Conclusion

8-Bromooctanoic acid is a valuable bifunctional reagent for chemical synthesis. While its documented

applications include preparing biochemical intermediates and conjugating oligonucleotides [1], its potential
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in polymer chemistry—particularly for modifying poly(biphenylene alkylene)s—remains an area for further

research. The provided protocols and visualization tools offer a foundation for exploring these applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s666759?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/257583
https://ranhangchem.com/product/17696-11-6/
https://www.scbt.com/p/8-bromooctanoic-acid-17696-11-6
https://www.smolecule.com/products/b666759#8-bromooctanoic-acid-in-poly-biphenylene-alkylene-polymers
https://www.smolecule.com/products/b666759#8-bromooctanoic-acid-in-poly-biphenylene-alkylene-polymers
https://www.smolecule.com/products/b666759#8-bromooctanoic-acid-in-poly-biphenylene-alkylene-polymers
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s666759?utm_src=pdf-bulk
https://www.smolecule.com/products/s666759?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s666759?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

